Cas no 1269152-22-8 ([(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate)

• Product Name: [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate
• CAS No: 1269152-22-8
• MF: C₄H₆N₄O₄S
• MW: 206.179838657379
• CID: 5148823
• Update Time: 2025-06-14

[(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate Chemical and Physical Properties

Names and Identifiers

• [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate
• [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formicacidhydrate
• [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate

• Inchi： 1S/C4H4N4O3S.H2O/c5-3-7-8-4(12-3)6-1(9)2(10)11;/h(H2,5,7)(H,10,11)(H,6,8,9);1H2
• InChI Key： CGMYWAUEZVYISV-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C(=O)O)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Topological Polar Surface Area: 147

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate

Research Brief on [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate (CAS: 1269152-22-8)

The compound [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate (CAS: 1269152-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its 1,3,4-thiadiazole core, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its synthesis, structural properties, and potential therapeutic applications, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of carbonic anhydrase (CA) enzymes. CAs are a family of metalloenzymes involved in critical physiological processes, including pH regulation and CO2 hydration. Dysregulation of CA activity is implicated in various diseases, such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies suggest that [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate demonstrates selective inhibition against specific CA isoforms, with IC50 values comparable to established inhibitors like acetazolamide. These findings highlight its potential as a scaffold for designing isoform-selective CA inhibitors.

In addition to its enzyme inhibitory properties, recent research has explored the antimicrobial efficacy of this compound. The 1,3,4-thiadiazole moiety is known for its broad-spectrum antimicrobial activity, and derivatives of this scaffold have been investigated against bacterial and fungal pathogens. Studies indicate that [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate exhibits moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as well as certain fungal strains. Mechanistic studies suggest that its activity may be linked to interference with microbial cell wall synthesis or metabolic pathways.

The synthesis of [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate has also been optimized in recent work. Researchers have developed a scalable, high-yield route involving the condensation of 5-amino-1,3,4-thiadiazole-2-carbohydrazide with glyoxylic acid, followed by hydration. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structure and purity. These synthetic advancements are critical for enabling further pharmacological evaluation and potential large-scale production.

Despite these promising results, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies are needed to assess its bioavailability, metabolic stability, and toxicity profiles. Additionally, structure-activity relationship (SAR) studies could help optimize its potency and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate.

In conclusion, [(5-Amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid hydrate (CAS: 1269152-22-8) represents a versatile scaffold with dual applications in enzyme inhibition and antimicrobial therapy. Continued research into its mechanisms of action and synthetic optimization will be pivotal for its development as a lead compound in drug discovery. This brief underscores the importance of interdisciplinary approaches in advancing such promising candidates from bench to bedside.